methyl[(1R)-1-(2-methylphenyl)ethyl]amine hydrochloride
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Overview
Description
“Methyl[(1R)-1-(2-methylphenyl)ethyl]amine hydrochloride” is a chemical compound with the CAS Number: 2059913-74-3 . It has a molecular weight of 185.7 and its IUPAC name is ®-N-methyl-1-(o-tolyl)ethan-1-amine hydrochloride . The compound is typically in a solid form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H15N.ClH/c1-8-6-4-5-7-10(8)9(2)11-3;/h4-7,9,11H,1-3H3;1H/t9-;/m1./s1 . This code provides a specific string of characters that represent the molecular structure of the compound.Physical and Chemical Properties Analysis
This compound is a solid at room temperature . It has a molecular weight of 185.7 .Scientific Research Applications
Corrosion Inhibition
A study by Boughoues et al. (2020) explored the use of amine derivative compounds, including ones similar to methyl[(1R)-1-(2-methylphenyl)ethyl]amine hydrochloride, as corrosion inhibitors for mild steel in HCl medium. The compounds showed significant inhibition efficiency, highlighting their potential in corrosion protection applications (Boughoues et al., 2020).
Synthesis of New Compounds
Piekarska-Bartoszewicz and Tcmeriusz (1993) conducted research on the synthesis of new ureido sugars, derivatives of 2-amino-2-deoxy-D-glucopyranoside, using amine derivatives. This research demonstrates the role of such compounds in the development of novel chemical entities (Piekarska-Bartoszewicz & Tcmeriusz, 1993).
Catalytic Hydrogenation
Xu et al. (2015) described the use of a Zr(+)/amine frustrated Lewis pair, which includes structures similar to this compound, in catalytic hydrogenation reactions. This study highlights its potential use in facilitating various chemical reactions (Xu et al., 2015).
Antimicrobial and Cytotoxic Activity
Research by Noolvi et al. (2014) on 1-methyl-N-((substituted-phenylmethylidene)-1H-benzimidazol-2-amines, which are structurally related, demonstrated good antibacterial and cytotoxic activities. This indicates potential applications in pharmaceuticals and medical research (Noolvi et al., 2014).
Analysis in Environmental Samples
Sacher et al. (1997) developed methods for determining aliphatic amines, including methylamine and its derivatives, in waste and surface water. This research is significant for environmental monitoring and analysis (Sacher et al., 1997).
Safety and Hazards
The compound has been labeled with the GHS07 pictogram, indicating that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, and wearing protective gloves/protective clothing/eye protection/face protection .
Properties
IUPAC Name |
(1R)-N-methyl-1-(2-methylphenyl)ethanamine;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15N.ClH/c1-8-6-4-5-7-10(8)9(2)11-3;/h4-7,9,11H,1-3H3;1H/t9-;/m1./s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CJAYXIVQOBFNHS-SBSPUUFOSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C(C)NC.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=CC=C1[C@@H](C)NC.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16ClN |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
185.69 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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